N-(4-methylphenyl)-N'-(2-phenoxyphenyl)thiourea

• IUPAC Name: 1-(4-methylphenyl)-3-(2-phenoxyphenyl)thiourea
• InChI: InChI=1S/C20H18N2OS/c1-15-11-13-16(14-12-15)21-20(24)22-18-9-5-6-10-19(18)23-17-7-3-2-4-8-17/h2-14H,1H3,(H2,21,22,24)
• InChI Key: DLALAYYQIIXYBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=S)NC2=CC=CC=C2OC3=CC=CC=C3
• Molecular Formula: C20H18N2OS
• Molecular Weight: 334.4 g/mol

Description

N-(4-methylphenyl)-N'-(2-phenoxyphenyl)thiourea, also known as Prometryne, is a herbicide that is commonly used in agricultural practices to control weeds. It is a white crystalline solid that is insoluble in water but soluble in organic solvents. Prometryne has been widely used in various crops, including cotton, corn, soybeans, and sugar beets. The purpose of

Mechanism of Action

N-(4-methylphenyl)-N'-(2-phenoxyphenyl)thiourea works by inhibiting the photosynthetic electron transport chain in plants. Specifically, it blocks the transfer of electrons from photosystem II to photosystem I, which disrupts the production of ATP and NADPH. This disruption ultimately leads to the death of the plant.
Biochemical and Physiological Effects:
N-(4-methylphenyl)-N'-(2-phenoxyphenyl)thiourea has been shown to have both acute and chronic effects on non-target organisms. Acute exposure to N-(4-methylphenyl)-N'-(2-phenoxyphenyl)thiourea can cause eye and skin irritation, respiratory distress, and gastrointestinal distress. Chronic exposure to N-(4-methylphenyl)-N'-(2-phenoxyphenyl)thiourea has been linked to developmental and reproductive toxicity in animals. In plants, N-(4-methylphenyl)-N'-(2-phenoxyphenyl)thiourea has been shown to cause chlorosis, necrosis, and stunting.

Advantages and Limitations for Lab Experiments

N-(4-methylphenyl)-N'-(2-phenoxyphenyl)thiourea is a useful tool for studying plant physiology and herbicide resistance. Its specificity for the photosynthetic electron transport chain makes it a valuable tool for studying the mechanisms of photosynthesis. However, its toxicity and potential for non-target effects limit its use in certain experiments.

Future Directions

There are several areas of future research for N-(4-methylphenyl)-N'-(2-phenoxyphenyl)thiourea. One area of interest is the development of new formulations that reduce its potential for non-target effects. Another area of research is the study of N-(4-methylphenyl)-N'-(2-phenoxyphenyl)thiourea resistance in weeds and the development of new herbicides that can overcome this resistance. Additionally, N-(4-methylphenyl)-N'-(2-phenoxyphenyl)thiourea may have potential applications in the field of environmental remediation, particularly for the removal of herbicides from contaminated soil and water.

Synthesis Methods

The synthesis of N-(4-methylphenyl)-N'-(2-phenoxyphenyl)thiourea involves the reaction of 4-methylphenyl isothiocyanate with 2-phenoxyaniline in the presence of a base. The reaction produces N-(4-methylphenyl)-N'-(2-phenoxyphenyl)thiourea, which is then purified by recrystallization. The yield of the synthesis process is typically around 70%.

Scientific Research Applications

N-(4-methylphenyl)-N'-(2-phenoxyphenyl)thiourea has been extensively studied for its herbicidal properties. It has been shown to effectively control a wide range of weeds, including annual and perennial grasses and broadleaf weeds. N-(4-methylphenyl)-N'-(2-phenoxyphenyl)thiourea is also used in combination with other herbicides to enhance its efficacy. In addition to its use in agriculture, N-(4-methylphenyl)-N'-(2-phenoxyphenyl)thiourea has also been studied for its potential use in environmental remediation and as a tool for studying plant physiology.